molecular formula C15H13N3O2 B8432706 1-benzyl-3-methyl-4-nitro-1H-indazole

1-benzyl-3-methyl-4-nitro-1H-indazole

Cat. No.: B8432706
M. Wt: 267.28 g/mol
InChI Key: CUWFKTMBEDKMHP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-benzyl-3-methyl-4-nitro-1H-indazole is a useful research compound. Its molecular formula is C15H13N3O2 and its molecular weight is 267.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H13N3O2

Molecular Weight

267.28 g/mol

IUPAC Name

1-benzyl-3-methyl-4-nitroindazole

InChI

InChI=1S/C15H13N3O2/c1-11-15-13(8-5-9-14(15)18(19)20)17(16-11)10-12-6-3-2-4-7-12/h2-9H,10H2,1H3

InChI Key

CUWFKTMBEDKMHP-UHFFFAOYSA-N

Canonical SMILES

CC1=NN(C2=C1C(=CC=C2)[N+](=O)[O-])CC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3-methyl-4-nitro-1H-indazole (0.100 g, 0.564 mmol) in acetone (0.4M, 1.4 mL) cooled to 0° C. was added potassium hydroxide (0.0475 g, 0.847 mmol). After 15 minutes at 0° C., (bromomethyl)benzene (0.0737 ml, 0.621 mmol) was added. The mixture was allowed to stir at ambient temperature overnight and then concentrated. The residue was purified on silica gel (10-50% EtOAc in hexanes) to provide 1-benzyl-3-methyl-4-nitro-1H-indazole (0.052 g, 34% yield) as a yellow gum.
Quantity
0.1 g
Type
reactant
Reaction Step One
Quantity
1.4 mL
Type
solvent
Reaction Step One
Quantity
0.0475 g
Type
reactant
Reaction Step Two
Quantity
0.0737 mL
Type
reactant
Reaction Step Three

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